(3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one
Overview
Description
(3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one, or (3R,5R)-5-HMMP, is an important organic compound used in a variety of scientific research applications. It is a metabolite of the amino acid leucine, and is found in a number of different organisms, including plants and animals. In recent years, (3R,5R)-5-HMMP has been studied extensively in the field of biochemistry and physiology, and has become an important tool in the laboratory. This article will explore the synthesis method of (3R,5R)-5-HMMP, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and some potential future directions for research.
Mechanism of Action
The mechanism of action of ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP is not completely understood. However, it is believed to act as a substrate for the enzyme leucine-aminopeptidase, which is involved in the breakdown of leucine-containing proteins. Additionally, ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP has been shown to interact with the enzyme leucine-specific aminopeptidase, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects
Studies have shown that ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP has a number of biochemical and physiological effects. It has been shown to increase the activity of the enzyme leucine-aminopeptidase, which is involved in the breakdown of leucine-containing proteins. Additionally, ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP has been shown to increase the activity of the enzyme leucine-specific aminopeptidase, which is involved in the regulation of gene expression. Furthermore, ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP has been shown to increase glucose uptake and utilization, as well as its effect on the regulation of energy balance.
Advantages and Limitations for Lab Experiments
The use of ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and it can be used in a variety of different experiments. Additionally, ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP is a relatively stable compound, making it ideal for long-term experiments. However, there are also some limitations to the use of ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP in laboratory experiments. It is not water-soluble, so it must be dissolved in a suitable solvent before use. Additionally, ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP can be toxic if handled improperly, so it is important to take the necessary safety precautions when working with it.
Future Directions
There are a number of potential future directions for research involving ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP. One potential area of research is the study of its effects on the regulation of gene expression. Additionally, further research could be done to investigate the effects of ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP on glucose uptake and utilization. Additionally, further research could be done to investigate the effects of ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP on the metabolism of other amino acids, as well as its potential therapeutic applications. Finally, further research could be done to investigate the potential toxicological effects of ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP.
Synthesis Methods
The synthesis of ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP is a multi-step process that involves the use of a number of different chemicals. The first step is the reaction of 3-methylpyrrolidin-2-one with hydroxylamine hydrochloride in aqueous solution. This reaction yields ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP and ammonium chloride. The second step is the conversion of the ammonium chloride to ammonium hydroxide, which is then used to hydrolyze the ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP to form the desired product. This method of synthesis has been used successfully in a number of studies and is considered to be a reliable and efficient method of producing ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP.
Scientific Research Applications
((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP is used in a variety of scientific research applications, including those related to biochemistry and physiology. It is used to study the effects of leucine metabolism on cellular processes, as well as to investigate the role of leucine in the regulation of gene expression. Additionally, ((3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one)-5-HMMP has been used to study the effects of leucine on glucose uptake and utilization, as well as its effect on the regulation of energy balance.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "3-methyl-2-pyrrolidinone", "formaldehyde", "sodium borohydride", "acetic acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Mix 3-methyl-2-pyrrolidinone and formaldehyde in acetic acid and heat the mixture to 80°C for 2 hours.", "Step 2: Add sodium borohydride to the mixture and stir for 1 hour at room temperature.", "Step 3: Add sodium hydroxide to the mixture to adjust the pH to 10-11.", "Step 4: Extract the mixture with water and separate the organic layer.", "Step 5: Acidify the organic layer with acetic acid to pH 4-5.", "Step 6: Filter the resulting solid and wash with water to obtain (3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one." ] } | |
CAS RN |
138078-60-1 |
Product Name |
(3R,5R)-5-(hydroxymethyl)-3-methylpyrrolidin-2-one |
Molecular Formula |
C6H11NO2 |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
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